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Compound of Interest

Compound Name: Nioben

Cat. No.: B1205756 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This document provides a technical overview of the chemical entity known as Nioben,

including its chemical identifiers and a summary of available scientific information.

Chemical Identification and Properties
Nioben, also known by its IUPAC name 4'-octyl-3-piperidino-propiophenone hydrochloride, is a

distinct chemical compound.[1] Its primary identifiers and chemical properties are summarized

in the table below.

Property Value Source

CAS Number 18787-40-1 [1]

IUPAC Name
Propiophenone, 4'-octyl-3-

piperidino-, hydrochloride
[1]

Synonyms
Nioben HCl, Nioben

hydrochloride, N1113
[1]

Molecular Formula C22H36ClNO [1]

Molecular Weight 365.99 g/mol [1]

Appearance Solid powder [1]
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Scientific Literature Review
An extensive search of scientific and technical literature has revealed limited publicly available

information for Nioben. The primary and sole specific reference identified is a 1976 publication

in the journal Therapia Hungarica.

This publication suggests that Nioben, described as an aminoketone, was investigated for its

effects on essential circulatory hyperkinesis, a condition also known as neurocirculatory

asthenia.[2] Unfortunately, the full text of this article is not readily accessible in public online

databases. Consequently, the detailed experimental protocols, specific quantitative data, and

the mechanistic basis for its observed effects could not be retrieved for this report.

Experimental Protocols
Due to the inaccessibility of the primary research article, the specific experimental

methodologies employed in the study of Nioben cannot be provided. A comprehensive guide

on the protocols would require access to the materials and methods section of the

aforementioned publication.

Quantitative Data
The 1976 study by Szám and Büky likely contains quantitative data regarding the

pharmacological effects of Nioben. However, without access to the full publication, a structured

table of this data cannot be compiled.

Signaling Pathways and Mechanism of Action
There is no information available in the public domain regarding the signaling pathways

modulated by Nioben or its precise mechanism of action. Research from the 1970s may not

have elucidated such pathways in the detail that is common in modern pharmacological

studies. Therefore, a diagram of its signaling pathway cannot be generated.

Logical Relationship Diagram
Given the limited information, a logical diagram can be constructed to represent the known

information and the inferred relationships from the title of the single identified study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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